Cas no 50886-70-9 (7H-Furo[3,2-g][1]benzopyran-7-one,6-(2,2-dimethylcyclopropyl)-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-7-one,6-(2,2-dimethylcyclopropyl)-
• CAS No: 50886-70-9
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 372667
• PubChem ID: 170935
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,6-(2,2-dimethylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,6-(2,2-dimethylcyclopropyl)-
• 6-(2,2-dimethylcyclopropyl)furo[3,2-g]chromen-7-one
• RUTOLIDE
• 50886-70-9
• 7H-Furo(3,2-g)(1)benzopyran-7-one, 6-(2,2-dimethylcyclopropyl)-
• Clausindine
• 6-(2,2-Dimethylcyclopropyl)-7H-furo[3,2-g][1]benzopyran-7-one
• DTXSID60965126

• Inchi： 1S/C16H14O3/c1-16(2)8-12(16)11-6-10-5-9-3-4-18-13(9)7-14(10)19-15(11)17/h3-7,12H,8H2,1-2H3
• InChI Key： IXLICOBIKMGSAV-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C=CO3)=CC=2C=C(C1=O)C1CC1(C)C

Computed Properties

• Exact Mass: 254.094
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.288g/cm3
• Boiling Point: 398.7ºC at 760 mmHg
• Flash Point: 194.9ºC
• Refractive Index: 1.64
• LogP: 4.05270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens